Cas no 365511-81-5 (N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 365511-81-5
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• CID: 6327416
• PubChem ID: 900140
• Update Time: 2025-05-20

N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• Oprea1_456564
• AKOS000371991
• CCG-351178
• 365511-81-5
• N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• F1053-0414

• Inchi： 1S/C18H14ClNO4/c1-10-13(19)6-4-7-14(10)20-17(21)12-9-11-5-3-8-15(23-2)16(11)24-18(12)22/h3-9H,1-2H3,(H,20,21)
• InChI Key： PTGHGXIKRJITMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 343.0611356g/mol
• Monoisotopic Mass: 343.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Introduction to N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 365511-81-5)

N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 365511-81-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including chloro, methyl, methoxy, and carboxamide moieties, contributes to its unique chemical properties and reactivity.

The chromene core of this compound is particularly noteworthy, as chromenes and their derivatives have been extensively studied for their biological activities. Chromenes are heterocyclic compounds that exhibit a wide range of pharmacological effects, making them valuable scaffolds for the development of new therapeutic agents. The specific substitution pattern in N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide imparts distinct electronic and steric properties, which can be leveraged to modulate its biological activity.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets at the molecular level. N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide has been investigated for its potential as a lead compound in the design of novel drugs. Its structural features suggest that it may possess inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, the carboxamide group can serve as a hinge-binding motif, facilitating interactions with protein targets.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes, have been employed to construct the desired chromene core. The chloro and methyl substituents on the phenyl ring contribute to the compound's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

One of the most compelling aspects of N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide is its potential therapeutic applications. Preclinical studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and anticancer properties. The chromene moiety is known to interact with various biological pathways, including those involved in cell proliferation and apoptosis. The methoxy group further enhances its pharmacological profile by influencing metabolic stability and target binding affinity.

The carboxamide functionality not only contributes to the compound's solubility but also allows for further derivatization to explore different biological activities. Researchers have synthesized analogs of N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide to optimize its pharmacokinetic properties and target specificity. These efforts have led to the identification of novel compounds with improved efficacy and reduced toxicity.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of N-(3-chloro-2-methylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide to biological targets, providing valuable insights into its mechanism of action. These studies have helped guide the design of more effective derivatives and have accelerated the drug discovery process.

In conclusion, N-(3-chloro-2-methylphenyl)-8-methoxy-2 oxo - 2 H - chromene - 3 - carboxamide (CAS No. 365511 - 81 - 5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for the development of new therapeutic agents. As research in this area continues to advance, it is likely that additional applications for this compound will be uncovered.